2-(4-chlorophenoxy)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C18H19ClN2O4S/c1-13-3-6-15(21-9-2-10-26(21,23)24)11-17(13)20-18(22)12-25-16-7-4-14(19)5-8-16/h3-8,11H,2,9-10,12H2,1H3,(H,20,22)
• InChI Key: YVNICPZHDFMYFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol

Description

2-(4-chlorophenoxy)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H19ClN2O4S and its molecular weight is 394.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Modifications

Research on compounds structurally related to "2-(4-chlorophenoxy)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)acetamide" often involves exploring synthetic routes to enhance their chemical diversity and biological activity. For example, the study by Palomo et al. (2000) discusses the diastereoselective alkylation of 4-unsubstituted β-lactams, a process relevant for creating complex molecules with potential biological applications (Palomo et al., 2000). Such synthetic strategies are crucial for developing novel derivatives of thiazolidinone and acetamide, which may include compounds with similar functional groups to the one .

Antimicrobial Properties

Thiazolidinone derivatives, similar to the core structure of the compound , have been investigated for their antimicrobial properties. A study by Fuloria et al. (2009) synthesized novel imines and thiazolidinones, evaluating their antibacterial and antifungal activities. This research demonstrates the potential of thiazolidinone derivatives in developing new antimicrobial agents, suggesting that modifications to the compound could yield promising antimicrobial candidates (Fuloria et al., 2009).

Potential for Drug Design

The exploration of thiazolidinone and acetamide derivatives for drug design is another significant application. Research has identified these structures as potential scaffolds for developing inhibitors against various targets, demonstrating their utility in medicinal chemistry. For instance, studies on oxazolidinone antibacterial agents highlight the novel mechanisms of bacterial inhibition these compounds can offer, suggesting a pathway for developing new antibiotics (Zurenko et al., 1996). The research applications in drug design emphasize the importance of structural modifications to enhance therapeutic potential, which could be applicable to the compound .